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Compound of Interest

Compound Name: Bevantolol

Cat. No.: B1218773

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Bevantolol, a beta-1 adrenoceptor antagonist, intended for researchers, scientists,
and drug development professionals. Adherence to these procedures is essential to ensure
personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Prior to handling Bevantolol for disposal, it is crucial to consult the Safety Data Sheet (SDS).
Personal Protective Equipment (PPE) is mandatory.

e Personal Protective Equipment (PPE): Wear protective clothing, chemical-resistant gloves
(e.g., nitrile), and safety glasses. If there is a risk of generating dust, a dust respirator is
required.

o Emergency Procedures: In case of a spill, immediately alert personnel in the area. Prevent
the spillage from entering drains or water courses. Use dry clean-up procedures and avoid
generating dust.

Chemical and Physical Properties of Bevantolol

Understanding the properties of Bevantolol is the first step in determining the appropriate
disposal method. While specific ecotoxicity data for Bevantolol is not readily available, its
classification as a beta-blocker warrants caution due to the potential environmental impact of
this class of pharmaceuticals on aquatic ecosystems.
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Property Value
Chemical Formula C20H27NOa
Molar Mass 345.439 g-mol~?
Physical State Solid

Melting Point 137-138 °C
Solubility in Water 1.37e-02 g/L
LogP 3.00

Data sourced from PubChem and other chemical databases.[1][2][3]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[4][5] Key regulations include:

o Subpart P of RCRA: This rule specifically addresses the management of hazardous waste
pharmaceuticals by healthcare facilities and reverse distributors. A critical component of
Subpart P is the ban on sewering (flushing) hazardous waste pharmaceuticals.

o State and Local Regulations: Many states and localities have their own regulations for
pharmaceutical waste disposal that may be more stringent than federal laws. It is mandatory
to consult with your institution's Environmental Health and Safety (EHS) department to
ensure compliance with all applicable rules.

Step-by-Step Disposal Protocol for Bevantolol

This protocol outlines the decision-making process and procedural steps for the proper
disposal of Bevantolol from a laboratory or research setting.

Step 1: Waste Identification and Classification
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» Unused/Uncontaminated Bevantolol: If the material is in its original, unopened packaging
and has not expired, consider returning it to the supplier for reuse or recycling.

o Contaminated or Expired Bevantolol: This is considered pharmaceutical waste and must be
disposed of following the subsequent steps. While Bevantolol is not explicitly listed as a P-
or U-listed hazardous waste under RCRA, its pharmacological activity and the general
guidance for beta-blockers necessitate that it be treated as a potentially hazardous chemical
waste.

Step 2: Segregation and Containment

e Do Not Mix: Do not mix Bevantolol waste with household garbage, regular laboratory trash,
or other chemical waste streams unless directed by your EHS department.

e Primary Container: Place the Bevantolol waste into a designated, leak-proof, and clearly
labeled hazardous waste container. The label should include "Hazardous Waste," the name
"Bevantolol," and the accumulation start date.

o Empty Product Containers: Empty containers that held Bevantolol may still present a
chemical hazard. They should be managed as hazardous waste unless they are triple-rinsed.
The rinsate must be collected and disposed of as hazardous waste. Do not allow any wash
water to enter drains.

Step 3: Storage

o Store the sealed waste container in a designated satellite accumulation area or central
hazardous waste storage area.

e Ensure the storage area is secure and away from drains and incompatible materials.
Step 4: Final Disposal

e Engage a Licensed Waste Contractor: The disposal of the accumulated Bevantolol waste
must be handled by a licensed hazardous waste management company.

o Preferred Disposal Method: Incineration in a licensed hazardous waste incinerator is the
preferred method for destroying active pharmaceutical ingredients.
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» Alternative Method: If incineration is not available, disposal in a specially licensed landfill that
accepts chemical and/or pharmaceutical wastes is a secondary option.

» Documentation: Maintain all records of waste generation, storage, and disposal, including
manifests from the waste contractor, in accordance with institutional policy and regulatory
requirements.

Prohibited Disposal Methods

The following methods are strictly prohibited for the disposal of Bevantolol:

o Disposal Down the Drain: Do not flush Bevantolol or allow any solutions containing it to
enter the sewer system. This is to prevent the contamination of waterways, as wastewater
treatment plants are often not equipped to remove such compounds, leading to potential
ecological harm.

» Disposal in Regular Trash: Do not dispose of Bevantolol in the municipal solid waste stream
(household or laboratory trash).

Bevantolol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Bevantolol.
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Caption: Decision workflow for the proper disposal of Bevantolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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